Cas no 1217697-39-6 ((R)-4-Benzyl-3-(chloromethyl)morpholine)

• Product Name: (R)-4-Benzyl-3-(chloromethyl)morpholine
• CAS No: 1217697-39-6
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 1023882
• PubChem ID: 27281587
• Update Time: 2025-05-23

(R)-4-Benzyl-3-(chloromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-3-(chloromethyl)morpholine
• (3R)-4-benzyl-3-(chloromethyl)morpholine
• Morpholine, 3-(chloroMethyl)-4-(phenylMethyl)-, (3R)-
• (r)-4-benzyl-3-chloromethyl-morpholine
• AK102239
• 4043AA
• FCH3520486
• (R)-4-Benzyl-3-chloromethylmorpholine
• AX8233778
• AB0185261
• (3R)-3-(Chloromethyl)-4-(phenylmethyl)morpholine
• AKOS016003961
• DB-336239
• 1217697-39-6
• MFCD10687125
• DS-3793
• A891439
• CS-0156279
• DTXSID70650632

• MDL： MFCD10687125
• Inchi： 1S/C12H16ClNO/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m0/s1
• InChI Key： MSRCVCNYPADFER-LBPRGKRZSA-N
• SMILES： ClC[C@H]1COCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.09200
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 2

Experimental Properties

• PSA: 12.47000
• LogP: 2.06410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-4-Benzyl-3-(chloromethyl)morpholine

Compound Introduction: (R)-4-Benzyl-3-(chloromethyl)morpholine (CAS No. 1217697-39-6)

(R)-4-Benzyl-3-(chloromethyl)morpholine is a specialized organic compound with the CAS number 1217697-39-6, which has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the morpholine class, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its chiral center, specifically the (R) configuration, which is crucial for determining its pharmacological activity. In modern drug discovery, enantiopure compounds are highly sought after due to their improved efficacy and reduced side effects. The (R)-configuration of this morpholine derivative enhances its potential as a building block for developing novel therapeutic agents.

Structural and Chemical Properties: The molecular structure of (R)-4-Benzyl-3-(chloromethyl)morpholine consists of a morpholine ring substituted with a benzyl group at the 4-position and a chloromethyl group at the 3-position. This bifunctional nature allows for diverse chemical modifications, making it an attractive candidate for further derivatization. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule.

The compound exhibits moderate solubility in common organic solvents such as methanol, ethanol, and dichloromethane, which facilitates its use in synthetic protocols. Its stability under standard laboratory conditions further enhances its utility in both research and industrial applications.

Pharmaceutical Applications: Recent advancements in medicinal chemistry have highlighted the potential of morpholine derivatives in addressing various therapeutic challenges. The (R)-configuration of this compound is particularly noteworthy, as it has been shown to influence binding affinity and metabolic stability in drug candidates. Studies have demonstrated that morpholine-based scaffolds can modulate enzyme activity and receptor interactions, making them promising candidates for treating neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling areas of research involving (R)-4-Benzyl-3-(chloromethyl)morpholine is its role in developing antiviral agents. The morpholine ring's ability to interact with viral proteases and polymerases has been exploited to design molecules that inhibit viral replication. Furthermore, the chloromethyl group offers a versatile handle for appending additional pharmacophores, enhancing the drug's target specificity and potency.

Industrial Synthesis and Scalability: The industrial production of (R)-4-Benzyl-3-(chloromethyl)morpholine requires well-established synthetic routes that ensure high yield and enantiopurity. Current methodologies often involve chiral resolution techniques or asymmetric synthesis to isolate the desired (R) enantiomer. Advances in catalytic processes have also enabled more efficient production methods, reducing costs and environmental impact.

The scalability of this compound's synthesis is another critical factor for its commercial viability. Process optimization efforts have focused on minimizing waste generation and improving reaction efficiency. By leveraging continuous flow chemistry and green solvent systems, manufacturers can achieve sustainable production while maintaining high product quality.

Future Prospects: As research continues to uncover new therapeutic applications for morpholine derivatives, (R)-4-Benzyl-3-(chloromethyl)morpholine is poised to play a significant role in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical candidates. The compound's unique structural features offer a rich foundation for designing next-generation therapeutics that address unmet medical needs.

The integration of computational chemistry tools into drug discovery workflows has further accelerated the development process for compounds like this one. Molecular modeling studies can predict binding interactions and optimize lead structures before experimental validation. This interdisciplinary approach ensures that promising candidates such as (R)-4-Benzyl-3-(chloromethyl)morpholine are prioritized for further investigation.

In conclusion, (R)-4-Benzyl-3-(chloromethyl)morpholine (CAS No. 1217697-39-6) represents a compelling example of how structural innovation can drive advancements in pharmaceutical science. Its chiral configuration, functional diversity, and synthetic accessibility make it an invaluable asset in the quest for novel therapeutics. As research progresses, this compound is expected to contribute significantly to addressing complex diseases through targeted molecular interventions.